(R,R)-Hydroxy Bupropion

Specification

• CAS No.: 192374-15-5
• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: (2R,3R)-2-(3-chlorophenyl)-3,5,5-trimethylmorpholin-2-ol
• Standard InChI: InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/t9-,13+/m1/s1
• Standard InChI Key: RCOBKSKAZMVBHT-RNCFNFMXSA-N
• Isomeric SMILES: C[C@@H]1[C@](OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O
• SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O
• Canonical SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 117-121°C

Introduction

Chemical Identity and Properties

(R,R)-Hydroxy Bupropion, also referred to as 6-hydroxybupropion, is characterized by specific chemical and physical properties that define its structure and behavior. It represents one of the stereoisomeric forms of hydroxybupropion, with the (R,R) configuration indicating its specific three-dimensional arrangement.

Basic Chemical Information

The compound is officially identified by the CAS number 192374-15-5 and possesses the molecular formula C13H18ClNO2 with a molecular weight of 255.74 g/mol. Its IUPAC name is (2R,3R)-2-(3-chlorophenyl)-3,5,5-trimethylmorpholin-2-ol, which precisely describes its chemical structure. The compound is also known by several synonyms, including:

• (2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol

• (2R-cis)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol

• (-)-(2R,3R)-2-(3-Chlorophenyl)-3,5,5-trimethyl-2-morpholinol

• Bupropion Morpholinol (2R,3R)-Isomer

Structural Characteristics

The structural representation of (R,R)-Hydroxy Bupropion can be expressed using several notation systems:

• InChI: InChI=1S/C13H18ClNO2/c1-9-13(16,17-8-12(2,3)15-9)10-5-4-6-11(14)7-10/h4-7,9,15-16H,8H2,1-3H3/t9-,13+/m1/s1

• Canonical SMILES: CC1C(OCC(N1)(C)C)(C2=CC(=CC=C2)Cl)O

• Isomeric SMILES: C[C@@H]1C@(C2=CC(=CC=C2)Cl)O

The molecule contains a morpholine ring with a hydroxyl group, chlorophenyl group, and three methyl substituents, creating its distinctive structure and stereochemistry.

Physical Properties

Physically, (R,R)-Hydroxy Bupropion appears as an off-white to pale yellow solid with a melting point range of 117-121°C. This information is particularly valuable for researchers working with the compound for identification and purity assessment purposes.

Metabolic Relationship to Bupropion

(R,R)-Hydroxy Bupropion is one of the three major metabolites of bupropion, an antidepressant and smoking cessation aid. Understanding its formation and metabolic pathways provides insights into bupropion's mechanism of action and efficacy.

Metabolic Formation

The formation of (R,R)-Hydroxy Bupropion occurs primarily through the action of the cytochrome P450 enzyme CYP2B6. Research has demonstrated that CYP2B6-expressing cells can efficiently oxidize bupropion to hydroxybupropion. This metabolic transformation is an important part of bupropion's pharmacokinetics in the human body.

Metabolic Rate and Concentration

Studies using engineered cytochrome P450-expressing hepatoma cells have shown that hydroxybupropion is generated rapidly within 4 hours of bupropion administration and continues to be produced up to 24 hours. In experimental conditions, approximately half of the added 10 mM bupropion was converted to hydroxybupropion within 24 hours, demonstrating the efficiency of this metabolic pathway.

Related Metabolites

In addition to (R,R)-Hydroxy Bupropion, bupropion metabolism also produces other significant metabolites:

• Dihydroxybupropion - observed at 10-fold lower relative abundance compared to hydroxybupropion

• Erythro-dihydrobupropion

• Threo-dihydrobupropion

Notably, dihydroxybupropion has been detected in both human urine samples and in experimental studies using mice following oral administration of bupropion, confirming its presence as a metabolite in vivo.

Analytical Detection Methods

The accurate detection and quantification of (R,R)-Hydroxy Bupropion are essential for pharmacokinetic studies, therapeutic drug monitoring, and research applications. Several analytical techniques have been developed for this purpose.

HPLC-MS/MS Parameters

High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is commonly used for the stereoselective quantification of bupropion and its metabolites, including (R,R)-Hydroxy Bupropion. The following table presents the MS/MS parameters used for detection:

Compound	Q1 (m/z)	Q3 (m/z)	Declustering Potential (volts)	Entrance Potential (volts)	Collision Energy (volts)	Exit Potential (volts)
(2R,3R)-4-hydroxybupropion and (2S,3S)-4-hydroxybupropion	255.9	139.0	66	6	35	10

These parameters enable the selective detection and quantification of the (R,R) and (S,S) enantiomers of hydroxybupropion in biological samples.

Research Applications and Significance

(R,R)-Hydroxy Bupropion has several important applications in research and pharmaceutical development, particularly in understanding the pharmacology and metabolism of bupropion.

Metabolite Production Systems

Engineered cytochrome P450-expressing cell lines, particularly those expressing CYP2B6, have been developed for high-throughput production of xenobiotic metabolites, including (R,R)-Hydroxy Bupropion. These systems offer several advantages:

• Ease of propagation and preservation under liquid nitrogen

• Use without expensive and unstable cofactors such as NADPH

• Metabolic product formation in a cell environment representative of the native cellular environment

Such systems are valuable for producing sufficient quantities of (R,R)-Hydroxy Bupropion for further studies and analyses.

Production and Supply

The compound is produced by multiple manufacturers globally and is available in various quantities for research applications.

Supplier	Country	Product Listings
CLEARSYNTH LABS LTD.	India	6257
SynZeal Research Pvt Ltd	India	6514
Pharmaffiliates Analytics and Synthetics P. Ltd	India	6739
China National Standard Pharmaceutical Corporation Limited	China	11922
Zibo Hangyu Biotechnology Development Co., Ltd	China	10986
Hubei Yangxin Medical Technology Co., Ltd.	China	8797

Available Formulations

(R,R)-Hydroxy Bupropion is typically available in solid form with high purity (>95%) for research applications. It is offered in various quantities, from milligrams to grams, to accommodate different research needs. Additionally, specialized versions such as the deuterated analogue (R,R)-Hydroxy Bupropion-d6 are available for specific analytical applications.